Cas no 2227837-55-8 ((2R,5R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-methylpiperidine-2-carboxylic acid)

• Product Name: (2R,5R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-methylpiperidine-2-carboxylic acid
• CAS No: 2227837-55-8
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 6794488
• PubChem ID: 137952355
• Update Time: 2025-06-23

(2R,5R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2219371-84-1
• starbld0039974
• (2R,5R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-methylpiperidine-2-carboxylic acid
• 2227837-55-8
• rac-(2R,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-methylpiperidine-2-carboxylicacid,cis
• (2R,5R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-5-methylpiperidine-2-carboxylic acid
• rac-(2R,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-methylpiperidine-2-carboxylic acid
• EN300-1717000

• Inchi： 1S/C22H23NO4/c1-14-10-11-20(21(24)25)23(12-14)22(26)27-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20H,10-13H2,1H3,(H,24,25)/t14-,20-/m1/s1
• InChI Key： BIBUVYMHHDCLQD-JLTOFOAXSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C[C@H](C)CC[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8Ų

Additional information on (2R,5R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-methylpiperidine-2-carboxylic acid

(2R,5R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-methylpiperidine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2227837-55-8, known as (2R,5R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-5-methylpiperidine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure incorporates a piperidine ring system with specific stereochemistry at the 2R and 5R positions, making it a valuable chiral building block in asymmetric synthesis.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. Its fluorenylmethoxycarbonyl (Fmoc) group plays a crucial role in protecting amino groups during peptide synthesis, a technique widely used in the pharmaceutical industry. The Fmoc group's stability under basic conditions and its ease of removal under acidic conditions make it an ideal protective group for large-scale manufacturing processes.

The stereochemistry of the compound is another area of interest. The (2R,5R) configuration ensures high enantioselectivity in reactions involving this molecule, which is critical for producing chiral drugs with specific therapeutic effects. Researchers have utilized this compound as a key intermediate in the synthesis of complex natural products and pharmacologically active compounds.

Moreover, advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity. Quantum mechanical calculations have provided insights into the molecule's stability and reactivity patterns, aiding in the design of more efficient synthetic routes. These findings underscore the importance of interdisciplinary approaches in modern chemical research.

In terms of applications, this compound has been explored for its potential in medicinal chemistry. Its derivatives have shown promise as inhibitors of certain enzymes involved in disease pathways, such as kinases and proteases. The ability to modify the side chains and functional groups on the piperidine ring allows for fine-tuning of pharmacokinetic properties, enhancing drug delivery and bioavailability.

The synthesis of (2R,5R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-5-methylpiperidine-2-carboxylic acid involves a series of well-established organic reactions, including alkylation, oxidation, and protection/deprotection steps. The use of chiral auxiliary groups has been instrumental in achieving high enantiomeric excess during the synthesis process.

Looking ahead, ongoing research aims to expand the scope of this compound's applications. Collaborative efforts between academic institutions and pharmaceutical companies are focused on leveraging its unique properties to develop novel therapeutic agents. The integration of green chemistry principles into its synthesis pathways is also a growing area of interest, driven by the need for sustainable chemical processes.

In conclusion, (2R,5R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-5-methylpiperidine-2-carboxylic acid stands as a testament to the advancements in organic synthesis and its pivotal role in contemporary drug discovery. Its structural versatility, combined with cutting-edge research findings, positions it as a cornerstone for future innovations in medicinal chemistry.